Cas no 107575-59-7 (Ethyl Pyruvate-3-formylamino-4-methoxyphenylhydrazone)

Ethyl Pyruvate-3-formylamino-4-methoxyphenylhydrazone structure
107575-59-7 structure
Product Name:Ethyl Pyruvate-3-formylamino-4-methoxyphenylhydrazone
CAS No:107575-59-7
Molecular Formula:C13H17N3O4
Molecular Weight:279.29178
CID:893925
PubChem ID:11022264

Ethyl Pyruvate-3-formylamino-4-methoxyphenylhydrazone Properties

Names and Identifiers

    • Ethyl Pyruvate-3-formylamino-4-methoxyphenylhydrazone
    • Ethyl (2E)-2-[(3-formamido-4-methoxyphenyl)hydrazono]propanoate
    • 2-[2-[3-(ForMylaMino)-4-Methoxyphenyl]hydrazinylidene]propanoic Acid Ethyl Ester
    • 107575-59-7
    • ETHYL PYRUVATE-3-FORMYLAMINO-4-METHOXYPHENYLHYDRAZONE
    • InChIKey: FCTPJLPLVYPRIA-OQLLNIDSSA-N
    • Inchi: InChI=1S/C13H17N3O4/c1-4-20-13(18)9(2)15-16-10-5-6-12(19-3)11(7-10)14-8-17/h5-8,16H,4H2,1-3H3,(H,14,17)/b15-9+
    • SMILES: CCOC(=O)C(=NNc1ccc(c(c1)NC=O)OC)C

Computed Properties

  • Exact Mass: 279.12200
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Rotatable Bond Count: 7
  • Monoisotopic Mass: 279.12190603g/mol
  • Heavy Atom Count: 20
  • Complexity: 360
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2.2
  • Topological Polar Surface Area: 89Ų

Experimental Properties

  • LogP: 2.33690
  • PSA: 92.51000
  • Boiling Point: 465.8±55.0 °C at 760 mmHg
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C
  • Flash Point: 235.5±31.5 °C
  • Density: 1.2±0.1 g/cm3

Ethyl Pyruvate-3-formylamino-4-methoxyphenylhydrazone Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
TRC
E925825-50mg
Ethyl Pyruvate-3-formylamino-4-methoxyphenylhydrazone
107575-59-7
50mg
$ 110.00 2023-09-07
SHENG KE LU SI SHENG WU JI SHU
sc-218413-100 mg
Ethyl Pyruvate-3-formylamino-4-methoxyphenylhydrazone,
107575-59-7
100MG
¥2,256.00 2023-07-10

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